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Compound of Interest

3,4-Dichloroisothiazole-5-
Compound Name:
carbonitrile

Cat. No.: B093185

An In-Depth Technical Guide to the Safe Handling and Use of 3,4-Dichloroisothiazole-5-
carbonitrile

Introduction

3,4-Dichloroisothiazole-5-carbonitrile is a heterocyclic organic compound of significant
interest in synthetic chemistry. As a member of the isothiazole family, it serves as a crucial
intermediate in the production of various agrochemicals and potentially in the development of
novel therapeutic agents.[1] Isothiazoles are known for their broad spectrum of biological
activities, including antiviral and anti-inflammatory properties.[2] Specifically, 3,4-
Dichloroisothiazole-5-carbonitrile is a direct precursor to potent fungicides such as isotianil,
highlighting its industrial relevance.[3]

The reactivity endowed by its dichlorinated ring and nitrile functional group makes it a versatile
building block. However, these same features necessitate a rigorous and informed approach to
its handling and safety. This guide is designed for researchers, scientists, and drug
development professionals, providing a comprehensive framework for the safe handling, use,
and disposal of this compound. The protocols and insights herein are grounded in established
safety principles to ensure both personal and environmental protection.

Compound Identification and Physicochemical
Properties
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Accurate identification is the first step in any safety protocol. The key identifiers and properties
of 3,4-Dichloroisothiazole-5-carbonitrile are summarized below.

Table 1: Compound Identification

Identifier Value

CAS Number 18480-52-9[1][4]

Molecular Formula C4CIl2N2S[4][5]

Molecular Weight 179.03 g/mol [4][6]

SMILES N#CC1=C(CI)C(Cl)=NS1[4][6]

| MDL Number | MFCD09743745[4][5] |

Table 2: Physicochemical Properties

Property Value Source(s)
Appearance Solid [7]
Boiling Point 154°C at 760 mmHg [5]

| Storage Temperature | 2-8°C, Sealed in dry conditions [[4][5][6] |

Hazard Identification and Toxicological Profile

Understanding the inherent hazards of 3,4-Dichloroisothiazole-5-carbonitrile is fundamental
to risk mitigation. The compound is classified as highly toxic, primarily through oral exposure.

Table 3: GHS Hazard Classification
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Category Information

Pictogram

Signal Word Danger

Hazard Statements H301: Toxic if swallowed.

P301 + P310: IF SWALLOWED: Immediately

Precautionary Statements .
call a POISON CENTER or doctor/physician.

UN Number 3439

Hazard Class 6.1 (Toxic Substance)

| Packing Group | Il |

Source:[4][6]

Expert Analysis of Toxicological Risks:

o Acute Oral Toxicity (H301): The primary documented hazard is high acute toxicity upon
ingestion. This classification implies a low median lethal dose (LDso), meaning a small
guantity can be lethal. The immediate action required by P301+P310 underscores the
severity of this risk.[6]

¢ Inherent Risk of the Nitrile Group: The presence of a carbonitrile (-C=N) functional group is a
significant toxicological concern. Many aliphatic nitriles are known to exert their toxicity
through the metabolic release of cyanide ions.[8] This process, catalyzed by cytochrome
P450 enzymes, can lead to cytotoxic hypoxia. While specific metabolic data for this
compound is not readily available, its structural features warrant the assumption of this
potential mechanism. Therefore, exposure via any route—inhalation of dust, skin absorption,
or ingestion—must be strictly avoided.

» Hazards of Related Isothiazoles: Broader studies on other chlorinated isothiazoles indicate
potential for severe skin corrosion, eye damage, and high aquatic toxicity.[9] In the absence
of comprehensive data for this specific molecule, a precautionary principle should be
applied, treating the compound as a potential skin/eye irritant and a significant environmental
hazard.
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o Thermal Decomposition: In the event of a fire, thermal decomposition will likely produce
highly toxic and corrosive fumes, including nitrogen oxides (NOx), sulfur oxides (SOx),
hydrogen chloride (HCI), and hydrogen cyanide (HCN).[10]

Risk Assessment and Mitigation Controls

A systematic approach to risk assessment is crucial. The following diagram outlines the logical
flow for safely managing this chemical in a laboratory setting.
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Caption: Risk assessment workflow for handling hazardous chemicals.

Engineering Controls

Engineering controls are the first and most effective line of defense as they physically isolate
the user from the hazard.

e Chemical Fume Hood: All manipulations of 3,4-Dichloroisothiazole-5-carbonitrile,
including weighing, transfers, and solution preparation, must be performed inside a certified
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chemical fume hood. This is non-negotiable.

o Causality: A fume hood provides critical containment of toxic dust particles and potential
vapors, preventing inhalation. It also serves as a physical barrier in case of a splash or
spill.[10]

o Ventilation: The laboratory must be well-ventilated to ensure any fugitive emissions are
diluted and exhausted, maintaining a safe ambient environment.[10]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling the compound.

Table 4: Recommended Personal Protective Equipment

EyelFace

Task . Hand Protection Body Protection
Protection
Handling/Weighing Safety goggles and Chemical-resistant  Full-coverage lab
Solid face shield nitrile gloves coat
) ] Safety goggles and Chemical-resistant
Preparing Solutions ) o Full-coverage lab coat
face shield nitrile gloves

| Cleaning Spills | Safety goggles and face shield | Heavy-duty nitrile or butyl rubber gloves |
Chemical-resistant apron over lab coat |

o Expertise & Experience: The "double barrier" of safety goggles and a face shield is critical
when handling the solid, as fine powders can easily become airborne and bypass the
protection of glasses alone. For hand protection, always inspect gloves for pinholes before
use and practice proper removal techniques to avoid skin contact with a contaminated outer

surface.

Standard Operating Procedures (SOPSs)

Adherence to validated SOPs minimizes variability and risk. The following diagram illustrates

the standard laboratory workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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